Cas no 1862520-75-9 (2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-)

• Product Name: 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-
• CAS No: 1862520-75-9
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5285719
• Update Time: 2025-11-01

2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-

• Inchi： 1S/C10H21NOS/c1-10(2,7-11)9(12)8-4-3-5-13-6-8/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： TXOCLGYKIBSCMG-UHFFFAOYSA-N
• SMILES： C(C1CSCCC1)(O)C(C)(C)CN

Additional information on 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-

Research Brief on 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- (CAS: 1862520-75-9): Recent Advances and Applications

The compound 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- (CAS: 1862520-75-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiopyran scaffold and amino-functionalized side chain, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- exhibits affinity for specific receptor subtypes, particularly those involved in dopamine and serotonin signaling. This has led to investigations into its potential use in treating neuropsychiatric conditions such as depression, anxiety, and Parkinson's disease. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to better understand its binding interactions and selectivity profiles.

In addition to its CNS applications, recent work has explored the compound's utility in metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- could act as potent inhibitors of key enzymes involved in lipid metabolism. These findings open new avenues for developing treatments for obesity and type 2 diabetes. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Synthetic approaches to 2H-Thiopyran-3-methanol, α-(2-amino-1,1-dimethylethyl)tetrahydro- have also seen significant advancements. Recent publications describe more efficient and scalable routes to its production, addressing previous challenges related to yield and purity. Green chemistry principles have been incorporated into these new synthetic protocols, reducing the environmental impact of large-scale manufacturing. These improvements are critical for facilitating further preclinical and clinical studies.

Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize the compound's therapeutic index. Computational modeling and high-throughput screening are being employed to identify analogs with enhanced potency and reduced off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into potential drug candidates. The compound's versatility and promising preliminary data suggest it may become an important tool in the development of next-generation therapeutics.